Cas no 34990-46-0 (8,12-Eicosadienedioicacid)
8,12-Eicosadienedioicacid structure
Product Name:8,12-Eicosadienedioicacid
CAS No:34990-46-0
MF:C20H34O4
MW:338.481566905975
CID:315083
Update Time:2024-01-28
8,12-Eicosadienedioicacid Chemical and Physical Properties
Names and Identifiers
-
- 8,12-Eicosadienedioicacid
- 7,11-Octadecadienedicarboxylicacid
- UL 20
- ULB 20
- 8-Vinyl-10-octadecenedioic acid
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- Inchi: 1S/C20H34O4/c1-2-18(15-11-8-9-13-17-20(23)24)14-10-6-4-3-5-7-12-16-19(21)22/h2,6,10,18H,1,3-5,7-9,11-17H2,(H,21,22)(H,23,24)/b10-6+
- InChI Key: DKCJKFHNHRGGHU-UXBLZVDNSA-N
- SMILES: C(O)(=O)CCCCCCC(C=C)C/C=C/CCCCCCC(O)=O
Computed Properties
- Exact Mass: 338.24582
- Monoisotopic Mass: 338.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- PSA: 74.6
8,12-Eicosadienedioicacid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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